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Compound of Interest

Compound Name:
2-(Chloromethyl)-4-cyanobenzoyl

chloride

CAS No.: 445312-07-2

Cat. No.: B1625163

Get Quote

Compound Identity & Technical Profile
2-(Chloromethyl)-4-cyanobenzoyl chloride is a highly functionalized aromatic intermediate

characterized by the presence of three distinct reactive centers: an acid chloride, a benzylic

chloride, and a nitrile group. This trifunctional nature makes it a linchpin in the convergent

synthesis of complex heterocycles, most notably the phthalane core of Citalopram and

Escitalopram.
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Property Data

CAS Number 445312-07-2

IUPAC Name 2-(Chloromethyl)-4-cyanobenzoyl chloride

Synonyms
Benzoyl chloride, 2-(chloromethyl)-4-cyano-; 4-

Cyano-2-(chloromethyl)benzoyl chloride

Molecular Formula C₉H₅Cl₂NO

Molecular Weight 214.05 g/mol

Physical State
White to off-white crystalline solid or semi-solid

mass (often generated in situ)

Solubility
Soluble in dichloromethane (DCM), toluene,

THF; reacts with water/alcohols

Stability

Moisture sensitive (hydrolyzes to corresponding

acid); thermal instability at high temperatures

(>100°C)

Synthesis & Mechanistic Pathways[2]
The industrial preparation of 2-(chloromethyl)-4-cyanobenzoyl chloride is a classic example

of lactone ring-opening chlorination. It is almost exclusively synthesized from 5-cyanophthalide

(1-oxo-1,3-dihydroisobenzofuran-5-carbonitrile).

The "Self-Validating" Synthesis Protocol
Note: This protocol describes the generation of the compound as a reactive intermediate, a

common practice to mitigate stability issues and streamline process flow.

Reaction:

Reagents & Causality:

Thionyl Chloride (SOCl₂): Acts as both the chlorinating agent and solvent (or co-solvent). It

opens the lactone ring, converting the ester carbonyl to an acid chloride and the alkoxy

carbon to a benzylic chloride.
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Catalytic DMF or ZnCl₂: Essential for activation. DMF forms the Vilsmeier-Haack reagent in

situ, significantly lowering the activation energy for the acyl chloride formation.

Temperature (70–80°C): Required to drive the ring-opening thermodynamics.

Step-by-Step Workflow:

Charge: In a dry reactor under nitrogen, suspend 5-cyanophthalide (1.0 eq) in anhydrous

toluene (5-10 volumes).

Activation: Add Thionyl Chloride (1.2–1.5 eq) followed by a catalytic amount of DMF (0.05

eq).

Reaction: Heat the mixture to 70–80°C. Evolution of SO₂ and HCl gas indicates reaction

progress.

Monitoring: Monitor by HPLC (quench aliquot with methanol to form the methyl ester for

detection). The disappearance of the phthalide peak marks completion (typically 3–5 hours).

Work-up (Critical): Remove excess SOCl₂ via vacuum distillation. The resulting residue (or

solution) is the crude 2-(chloromethyl)-4-cyanobenzoyl chloride.[1]

Expert Insight: Do not attempt aqueous work-up. The product is highly prone to hydrolysis.

Proceed directly to the next coupling step (Grignard addition) for maximum yield.

Mechanistic Pathway Visualization
The following diagram illustrates the transformation from the phthalide precursor to the target

intermediate.
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Caption: Lactone ring-opening chlorination mechanism yielding the trifunctional intermediate.

Critical Application: Citalopram Manufacturing[2][3]
[4][5]
The primary industrial utility of CAS 445312-07-2 is in the synthesis of Citalopram (and its S-

enantiomer, Escitalopram).[2] It serves as the electrophilic scaffold that constructs the

quaternary carbon center of the drug.

The Grignard Cascade
The acid chloride functionality reacts preferentially over the benzylic chloride and the nitrile,

allowing for a chemoselective addition of the fluorophenyl group.

Reaction Sequence:

Acylation: 2-(Chloromethyl)-4-cyanobenzoyl chloride reacts with 4-

fluorophenylmagnesium bromide (Grignard reagent).[1]

Selectivity Control: The reaction must be performed at low temperatures (-20°C to 0°C) to

prevent double addition (which would attack the ketone product) or attack on the nitrile.

Result: Formation of the intermediate ketone: 3-(chloromethyl)-4-(4-

fluorobenzoyl)benzonitrile.

Pathway to Citalopram
The subsequent steps involve the displacement of the benzylic chloride by a

dimethylaminopropyl side chain and the cyclization of the ether ring.
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Caption: Sequential Grignard additions converting the acid chloride to the Citalopram core.

Handling & Safety Protocols
Hazard Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Reactivity: Reacts violently with water to release HCl gas.

Operational Safety:

Moisture Control: All glassware must be oven-dried. Solvents must be anhydrous (<0.05%

water).

Containment: Handle exclusively in a fume hood. The compound releases HCl upon

hydrolysis, which is corrosive to respiratory tissues.

Quenching: Quench reaction mixtures or spills with a solution of sodium bicarbonate or dilute

sodium hydroxide, adding slowly to manage gas evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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